![molecular formula C13H7BrN2O4 B4399371 5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide](/img/structure/B4399371.png)
5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide
Overview
Description
5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes that are involved in the inflammatory and cancer pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and anti-cancer effects. It has been found to inhibit the production of inflammatory cytokines and reduce the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide in lab experiments is its ability to selectively inhibit certain enzymes, making it a useful tool for studying specific biological pathways. However, one of the limitations is that the compound has low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide. One potential direction is the development of new drugs based on the compound's anti-inflammatory and anti-cancer properties. Another direction is the investigation of the compound's mechanism of action and its potential interactions with other biological molecules. Additionally, further research could be conducted to optimize the synthesis method and improve the compound's solubility in water.
Scientific Research Applications
5-bromo-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-furamide has been studied for its potential applications in various areas of scientific research. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
5-bromo-N-(1,3-dioxoisoindol-2-yl)furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7BrN2O4/c14-10-6-5-9(20-10)11(17)15-16-12(18)7-3-1-2-4-8(7)13(16)19/h1-6H,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKOKHGFVSGEKMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)NC(=O)C3=CC=C(O3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.